Cas no 2287261-35-0 (2-Amino-2-[3-(2,6-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(2,6-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287261-35-0
• MF: C₁₃H₁₃Cl₂NO₂
• MW: 286.153821706772
• CID: 5838452
• PubChem ID: 137944129
• Update Time: 2025-06-13

2-Amino-2-[3-(2,6-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-[3-(2,6-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-Amino-2-[3-(2,6-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• EN300-6761276
• 2287261-35-0

• Inchi： 1S/C13H13Cl2NO2/c14-7-2-1-3-8(15)9(7)12-4-13(5-12,6-12)10(16)11(17)18/h1-3,10H,4-6,16H2,(H,17,18)
• InChI Key： SWQCFVAJAPADMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C12CC(C(C(=O)O)N)(C1)C2)Cl

Computed Properties

• Exact Mass: 285.0323340g/mol
• Monoisotopic Mass: 285.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-[3-(2,6-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Professional Introduction to 2-Amino-2-[3-(2,6-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid (CAS No: 2287261-35-0)

2-Amino-2-[3-(2,6-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No: 2287261-35-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications.

The molecular framework of this compound incorporates a bicyclo[1.1.1]pentanyl moiety, which is a fused tricyclic structure that contributes to its distinct stereochemistry. This particular scaffold is not only structurally complex but also offers a versatile platform for further chemical modifications, making it an attractive choice for drug discovery and development. The presence of both amino and carboxylic acid functional groups further enhances its reactivity and potential utility in synthetic chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The 2,6-dichlorophenyl substituent in this molecule plays a crucial role in influencing its pharmacological properties. This group is known to interact with specific enzymatic targets, thereby potentially affecting the progression of diseases such as Alzheimer's and Parkinson's. Current research suggests that compounds with similar structural motifs may serve as effective scaffolds for developing new therapeutic agents.

The acetic acid moiety at the terminal position of the molecule not only contributes to its solubility but also provides a site for further derivatization. This feature is particularly valuable in medicinal chemistry, where modifications at the carboxylic acid group can significantly alter the pharmacokinetic profile of a drug candidate. For instance, esterification or amidation of this group can enhance bioavailability or target specificity, respectively.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The bicyclo[1.1.1]pentanyl core, combined with the amino and carboxylic acid functionalities, provides a rich template for structure-activity relationship (SAR) studies. Such studies are essential for understanding how changes in molecular structure correlate with biological activity, ultimately leading to the identification of more effective drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets with greater accuracy. These computational models have been instrumental in guiding experimental efforts, allowing for more targeted synthesis and optimization of derivatives. The integration of experimental data with computational predictions has significantly accelerated the drug discovery process.

The synthesis of 2-amino-2-[3-(2,6-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No: 2287261-35-0) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve the desired stereochemical outcomes.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique structural features make it a candidate for developing novel polymers or specialty chemicals that exhibit enhanced stability and functionality under various environmental conditions.

In conclusion, 2-amino-2-[3-(2,6-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No: 2287261-35-0) is a versatile and highly interesting compound with broad implications in chemical biology and pharmaceutical research. Its complex molecular architecture and functional groups offer numerous opportunities for further exploration and development, making it a valuable asset in the quest for innovative therapeutic solutions.